Cas no 53530-22-6 (Benzoic acid, 4-hydroxy-2-methoxy-6-pentyl-)

Benzoic acid, 4-hydroxy-2-methoxy-6-pentyl- structure
53530-22-6 structure
Product Name:Benzoic acid, 4-hydroxy-2-methoxy-6-pentyl-
CAS No:53530-22-6
MF:C13H18O4
MW:238.279624462128
CID:1583336
Update Time:2024-09-11

Benzoic acid, 4-hydroxy-2-methoxy-6-pentyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-hydroxy-2-methoxy-6-pentyl-
    • Inchi: 1S/C13H18O4/c1-3-4-5-6-9-7-10(14)8-11(17-2)12(9)13(15)16/h7-8,14H,3-6H2,1-2H3,(H,15,16)
    • InChI Key: TWSKZBWFUMQUHO-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=C(CCCCC)C=C(O)C=C1OC

Computed Properties

  • Exact Mass: 238.12054

Experimental Properties

  • Density: 1.152±0.06 g/cm3(Predicted)
  • Melting Point: 105 °C
  • Boiling Point: 405.1±45.0 °C(Predicted)
  • PSA: 66.76
  • pka: 4.51±0.36(Predicted)
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